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Compound of Interest

Compound Name: FAK ligand-Linker Conjugate 1

Cat. No.: B2674318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of FAK
ligand-Linker Conjugate 1 (CAS No. 2307461-45-4). Adherence to these procedures is vital

for maintaining a safe laboratory environment and ensuring regulatory compliance. Given that

"FAK ligand-Linker Conjugate 1" is a research compound, it must be handled with the

assumption that it is a potent and hazardous substance. All disposal procedures should be

conducted in accordance with your institution's Environmental Health and Safety (EHS)

guidelines.

Compound Information Summary
While a specific Safety Data Sheet (SDS) for FAK ligand-Linker Conjugate 1 is not readily

available, data from closely related compounds, such as other FAK inhibitors and PROTACs,

indicates that this substance should be treated as hazardous. The following table summarizes

key information and necessary precautions.
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Identifier CAS Number
Molecular

Formula

Key Hazard

Classifications

(Assumed)

Storage

Conditions

FAK ligand-

Linker Conjugate

1

2307461-45-4
C25H28F3N5O6

S

Acute toxicity,

Oral; Skin

corrosion/irritatio

n; Serious eye

damage/eye

irritation; Specific

target organ

toxicity

(respiratory tract

irritation)[1]

Store at -20°C

for long-term

stability.

Detailed Disposal Protocol
This protocol outlines the step-by-step process for the safe disposal of FAK ligand-Linker
Conjugate 1 and all associated contaminated materials. All waste generated must be treated

as hazardous chemical waste.[2]

Personal Protective Equipment (PPE)
Before beginning any disposal procedure, ensure all recommended safety precautions are in

place. The following PPE is mandatory when handling FAK ligand-Linker Conjugate 1 in

either solid or solution form:

Gloves: Wear two pairs of chemotherapy-rated, powder-free nitrile gloves.[2]

Gown: A disposable, low-permeability lab coat or gown.

Eye and Face Protection: Use safety glasses with side shields or a face shield.[2]

Respiratory Protection: If handling the powder form outside of a certified chemical fume hood

or biological safety cabinet, a suitable respirator is required.[1]

Waste Segregation and Containment
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Proper segregation of waste at the point of generation is mandatory to ensure safe and

compliant disposal.[3]

Solid Waste:

Includes: Unused or expired FAK ligand-Linker Conjugate 1 powder, contaminated

gloves, gowns, bench paper, weigh boats, and pipette tips.

Procedure: Place all solid waste into a designated, leak-proof, and puncture-resistant

hazardous waste container. The container must be clearly labeled.[2][4]

Labeling: Affix a "Hazardous Waste" or "Cytotoxic Waste" label to the container. The label

must include the full chemical name: "FAK ligand-Linker Conjugate 1" and its CAS

number: "2307461-45-4".[3][4]

Liquid Waste:

Includes: Solutions containing FAK ligand-Linker Conjugate 1, and solvents used for

decontamination of non-disposable equipment.

Procedure: Collect all liquid waste in a dedicated, sealed, and shatter-resistant container.

Do not fill containers beyond 90% capacity to prevent spills.

Labeling: Clearly label the container with a "Hazardous Waste" tag, listing all chemical

constituents, including "FAK ligand-Linker Conjugate 1" and their approximate

concentrations.

Sharps Waste:

Includes: Needles, syringes, and glass vials that have come into contact with the

compound.

Procedure: Dispose of all contaminated sharps immediately into an approved, puncture-

proof sharps container designated for cytotoxic or hazardous chemical waste.[2][5]

Labeling: The sharps container must be labeled as "Cytotoxic Sharps Waste" or

"Hazardous Chemical Sharps" and include the compound name.
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Decontamination Procedures
Work Surfaces: Decontaminate all surfaces (e.g., benchtops, fume hood sash) that may

have come into contact with the compound. A common procedure involves wiping surfaces

with 70% ethanol or another suitable solvent, followed by a cleaning agent.[3]

Cleaning Materials: All wipes, pads, and other materials used for cleaning must be disposed

of as solid hazardous waste.[6]

Non-Disposable Equipment: Decontaminate non-disposable equipment by thoroughly rinsing

with a suitable solvent. Collect the rinse solvent as hazardous liquid waste.

Final Disposal
Storage: Store sealed hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory.

Pickup: Do not dispose of any waste down the drain or in the regular trash.[3] All hazardous

waste must be collected and disposed of through your institution's Environmental Health and

Safety (EHS) department in accordance with local, state, and federal regulations.[2]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of waste contaminated with FAK ligand-Linker Conjugate 1.
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Disposal Workflow for FAK ligand-Linker Conjugate 1
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Caption: Disposal workflow for FAK ligand-Linker Conjugate 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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